Cas no 58052-48-5 (Pyridoxamine dihydrochloride monohydrate)

• Product Name: Pyridoxamine dihydrochloride monohydrate
• CAS No: 58052-48-5
• MF: C₈H₁₆Cl₂N₂O₃
• MW: 259.1302
• MDL: MFCD00150098
• CID: 947979
• PubChem ID: 87574735
• Update Time: 2025-09-27

Pyridoxamine dihydrochloride monohydrate Chemical and Physical Properties

Names and Identifiers

• PYRIDOXAMINE DIHYDROCHLORIDE
• Pyridoxamine Dihydrochloride Monohydrate
• C8H12N2O2.2HCl.H2O
• 7923AF
• 4-(aminomethyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol;hydrate;dihydrochloride
• D91971
• pyridoxaminedihydrochloridemonohydrate
• 58052-48-5
• MFCD00150098
• Pyridoxamine dihydrochloride monohydrate

• MDL： MFCD00150098
• Inchi： 1S/C8H12N2O2.2ClH.H2O/c1-5-8(12)7(2-9)6(4-11)3-10-5;;;/h3,11-12H,2,4,9H2,1H3;2*1H;1H2
• InChI Key： UUEYKKGETIFWDR-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].O([H])C1C(C([H])([H])[H])=NC([H])=C(C([H])([H])O[H])C=1C([H])([H])N([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 258.0537978 g/mol
• Monoisotopic Mass: 258.0537978 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 259.13
• Topological Polar Surface Area: 80.4

Experimental Properties

• Melting Point: 224-226 °C (dec.)(lit.)
• Boiling Point: 561.7±0.0 °C at 760 mmHg
• Flash Point: 293.5±0.0 °C
• Merck: 7980
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

Pyridoxamine dihydrochloride monohydrate Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• RTECS：UV1230000
• Hazardous Material Identification：
• Storage Condition：<0°C